6-[2-(2-Hydroxyethoxy)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[2-(2-hydroxyethoxy)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C15H21N5O4/c1-9-10(2)20-11-12(17(3)15(23)18(4)13(11)22)16-14(20)19(9)5-7-24-8-6-21/h21H,5-8H2,1-4H3
• InChI Key: VCARHJWQDYWPCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCOCCO)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C15H21N5O4
• Molecular Weight: 335.36 g/mol

Description

6-[2-(2-Hydroxyethoxy)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione, commonly known as SQ22536, is a selective inhibitor of adenylate cyclase. It is a small molecule that has been widely used in scientific research to study the biochemical and physiological effects of cAMP signaling pathways.

Scientific Research Applications

Synthesis and Derivative Formation

Chemical research focuses on the synthesis of complex organic compounds and their derivatives, which are crucial for the development of new pharmaceuticals and materials. For instance, the synthesis of 4- and 5-disubstituted 1-benzylimidazoles as precursors of purine analogs highlights the foundational work in creating structures that are related to the given compound. This research is pivotal for generating new molecules with potential biological activity (Alves, Proença, & Booth, 1994).

Biological Activity Exploration

Research into the biological activities of chemical compounds forms a significant portion of scientific exploration, aiming to discover novel therapeutic effects. For example, the study on 7,8-polymethylenepurine derivatives explores the synthesis of compounds that could have antiviral and antihypertensive activities, demonstrating the potential medicinal applications of such molecules (Nilov et al., 1995).

Antimicrobial Activities

The development of new antimicrobial agents is a critical area of research due to the rising challenge of antibiotic resistance. Compounds such as 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones have been synthesized and evaluated for their potential antimicrobial properties, showcasing the application of chemical synthesis in addressing global health issues (Sharma, Sharma, & Rane, 2004).

Advanced Material Synthesis

Beyond pharmaceutical applications, the synthesis of complex organic molecules can also contribute to the development of advanced materials. For instance, the creation of benzo[g]imidazo[1,2-a]quinolinedione derivatives through a one-pot, four-component reaction demonstrates the efficiency of modern synthetic techniques in producing compounds that could have applications in material science (Bayat, Hosseini, & Notash, 2016).